Cas no 1092276-43-1 (2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine)

2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine structure
1092276-43-1 structure
Product Name:2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine
CAS No:1092276-43-1
MF:C12H19FN2
MW:210.291066408157
CID:1076773
PubChem ID:33785750
Update Time:2025-04-20

2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine
    • SB79086
    • 2-Fluoro-N1,N1-dipropyl-1,4-benzenediamine
    • 2-Fluoro-N1,N1-dipropylbenzene-1,4-diamine
    • 1092276-43-1
    • 2-fluoro-1-N,1-N-dipropylbenzene-1,4-diamine
    • MDL: MFCD10691038
    • Inchi: 1S/C12H19FN2/c1-3-7-15(8-4-2)12-6-5-10(14)9-11(12)13/h5-6,9H,3-4,7-8,14H2,1-2H3
    • InChI Key: ZGYPVLZQWXBZML-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N(CCC)CCC)N

Computed Properties

  • Exact Mass: 210.15322678g/mol
  • Monoisotopic Mass: 210.15322678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 307.3±27.0 °C at 760 mmHg
  • Flash Point: 139.6±23.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine Security Information

2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F041175-125mg
2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine
1092276-43-1
125mg
$ 230.00 2022-06-05
TRC
F041175-250mg
2-Fluoro-N-1,N-1-dipropyl-1,4-benzenediamine
1092276-43-1
250mg
$ 375.00 2022-06-05

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